Cas no 91384-92-8 ( )

• Product Name: &nbsp
• CAS No: 91384-92-8
• MF: C₁₂H₆S₃
• MW: 246.371038913727
• CID: 996353
• PubChem ID: 342649
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• trithio-1,8-naphthalic anhydride
• NSC-380082
• NSC380082
• 91384-92-8
• DTXSID80321689
• 1H,3H-Naphtho[1,8-cd]thiopyran-1,3-dithione
• 1H,3H-benzo[de]isothiochromene-1,3-dithione
•  

• Inchi： 1S/C12H6S3/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(14)15-11/h1-6H
• InChI Key： QQSPONDSXWRHIB-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=C3C=CC=C(C1=S)C3=2)=S

Computed Properties

• Exact Mass: 245.963
• Monoisotopic Mass: 245.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 453.2°C at 760 mmHg
• Flash Point: 227.9°C
• Refractive Index: 1.87